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Benzo[pgr]picene storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzo[pgr]picene

CAS No.: 189-96-8

Cat. No.: S1513510

Basic Properties of Benzo[pgr]picene

The table below summarizes the known physical and chemical properties for Benzo[pqr]picene (CAS #

189-96-8).

Property Value Source | Notes

CAS Registry Number 189-96-8 [1]112] [3]

Molecular Formula CogH14 [1][2] [3]

Molecular Weight 302.37 g/mol [1] [3]

Density 1.313 g/cm? Calculated value [1] [3]
Boiling Point 552.3 °C at 760 mmHg Calculated value [1] [3]
Flash Point 282.0 °C Calculated value [1] [3]
IUPAC Name Benzo[pgr]picene [3]

Experimental Protocols & Handling Guidelines
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Due to the lack of specific experimental data, the following protocols are based on standard practices for
handling polycyclic aromatic hydrocarbons (PAHs), informed by the related compound Picene (CAS # 213-
46-7) [4].

Recommended Storage Conditions

While not explicitly listed for Benzo[pgr]picene, the established protocol for the similar compound Picene

provides a reliable guideline.

o Temperature: Store at 2-8°C [4]. A refrigerator dedicated for chemical storage is appropriate.

e Form: The compound is expected to be a solid under these conditions [4].

e Container: Keep in a tightly sealed, light-resistant container to minimize exposure to air and light,
which can cause degradation.

Material Stability and Handling

¢ Solubility: No specific data was found. For related PAHs like Picene, common solvents for
dissolution include toluene and dimethyl sulfoxide (DMSO) [4].

¢ Stability Warnings: No specific instability or incompatibility information was found for
Benzo[pqr]picene. As a precaution, it should be considered incompatible with strong oxidizing
agents, which is a general property of organic compounds.

Troubleshooting Guide

Issue Possible Cause Suggested Solution
Compound not Incorrect solvent used Pre-test solubility in small amounts of toluene, DMSO,
dissolving or dichloromethane based on protocols for Picene and

Benzo[a]pyrene [4] [5].

Observation of Exposure to light, air, Ensure the compound is stored in a dark, airtight
degradation or elevated container at 2-8°C. Purging the container with an inert
temperatures gas (e.g., argon or nitrogen) can reduce oxidation.
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Issue Possible Cause Suggested Solution

Inconsistent Compound Source a fresh, high-purity sample. Characterize the

experimental decomposition or compound using techniques like NMR or mass

results impurity spectrometry before use to confirm its identity and
purity.

Frequently Asked Questions

What is the melting point of Benzo[pqr]picene? The search results did not provide an experimental or

calculated melting point for Benzo[pgr]picene.

Is Benzo[pqr]picene hazardous? The search results did not provide any specific hazard classification for
Benzo[pgr]picene. However, as with any chemical of unknown toxicity, it should be treated with caution.
Standard personal protective equipment (PPE), including lab coats, gloves, and safety glasses, should always

be worn.

Experimental Workflow for Storage

The diagram below outlines the logical workflow for determining the storage conditions of a chemical when

complete data is unavailable, as is the case with Benzo[pgr]picene.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s1513510?utm_src=pdf-body
https://www.smolecule.com/products/s1513510?utm_src=pdf-body
https://www.smolecule.com/products/s1513510?utm_src=pdf-body
https://www.smolecule.com/products/s1513510?utm_src=pdf-body
https://www.smolecule.com/products/s1513510?utm_src=pdf-body
https://www.smolecule.com/products/s1513510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Benzol[pqr]picene

[Start: ldentify Compoun(ﬂ

Search for specific
storage data

Search for data on
related compounds

Apply specific
storage protocols

Identify compound class
(Polycyclic Aromatic Hydrocarbon)

Apply general storage
rules for chemical class

Store at 2-8°C
in dark, sealed container

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1513510?utm_src=pdf-body-img
https://www.smolecule.com/products/s1513510?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1513510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. CAS # 189-96-8, Benzo ( pgr ) Picene : more information. [chemblink.com]

2. ChemicalBook Provide 189-96-8cas msds supplier company [chemicalbook.com]
3. CAS 189-96-8 Benzo [ pgr ] picene - Alfa Chemistry [alfa-chemistry.com]

4. | 213-46-7 PICENE [chemicalbook.com]

5. [a] pyrene | 50-32-8 Benzo [chemicalbook.com]

To cite this document: Smolecule. [Benzo[pgr]picene storage conditions stability]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b1513510#benzo-pgr-picene-

storage-conditions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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